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Compound of Interest

Compound Name: 3-Bromofluorobenzene-13C6

Cat. No.: B12055716 Get Quote

Essential Safety and Handling Guide for 3-
Bromofluorobenzene-13C6
This guide provides immediate, essential safety, operational, and disposal information for

handling 3-Bromofluorobenzene-13C6 in a laboratory setting. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical Identity: 3-Bromofluorobenzene-13C6 Synonyms: 1-Bromo-3-fluorobenzene-13C6,

m-Bromofluorobenzene-13C6 CAS Number: 1173020-50-2 (for the 13C6 labeled compound),

1073-06-9 (for the unlabeled compound)

Note: The safety and handling precautions for 3-Bromofluorobenzene-13C6 are identical to

those for the unlabeled 3-Bromofluorobenzene. The stable isotope labeling does not alter its

chemical reactivity or toxicity.

Summary of Hazards
3-Bromofluorobenzene is a flammable liquid and vapor that can cause skin and serious eye

irritation.[1] It may also cause respiratory irritation.[1] It is harmful if swallowed.[2]

Quantitative Data for 3-Bromofluorobenzene
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Property Value Source

Molecular Formula C6H4BrF [3]

Molecular Weight 175.00 g/mol [4]

Boiling Point 149-151 °C [3]

Melting Point -8 °C [3]

Flash Point 102 °F (39 °C) [2][3]

Density 1.567 g/mL at 25 °C [3]

Water Solubility 0.4 g/L (insoluble) [3][5]

Hazard Class 3 (Flammable Liquid) [3]

Packing Group III [3]

Personal Protective Equipment (PPE)
A comprehensive hazard assessment of the specific experimental conditions should always be

conducted to determine the appropriate level of PPE. The following are the minimum

recommended PPE for handling 3-Bromofluorobenzene-13C6.
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PPE Category Minimum Requirement Rationale

Eye and Face Protection

Chemical safety goggles

marked with "Z87". A face

shield should be worn in

addition to goggles when there

is a splash hazard.[6]

Protects against splashes of

the chemical which can cause

serious eye irritation.[1]

Hand Protection

Disposable nitrile gloves are

the minimum requirement for

incidental contact. For

prolonged contact or

immersion, heavier duty gloves

may be necessary. Double

gloving can provide additional

protection.[6]

Prevents skin contact, as the

chemical is a skin irritant.[1]

Body Protection

A flame-retardant lab coat is

required. Long pants and

closed-toe shoes are

mandatory.[6]

Protects against skin contact

and splashes. The flammable

nature of the substance

necessitates a flame-retardant

lab coat.

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood.

[1][7] If exposure limits are

exceeded or if irritation is

experienced, a NIOSH/MSHA

approved respirator should be

used.[7]

Prevents inhalation of vapors

which can cause respiratory

irritation.[1]

Operational Plan: Step-by-Step Handling and
Disposal
Preparation and Engineering Controls
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Ventilation: Ensure work is performed in a certified chemical fume hood to minimize

inhalation exposure.[1]

Safety Equipment: Confirm that a safety shower and eyewash station are readily accessible

and have been recently tested.[1][7]

Ignition Sources: Remove all potential ignition sources from the work area, including open

flames, hot plates, and spark-producing equipment.[8] Use only non-sparking tools and

explosion-proof equipment.[7][8]

Grounding: Ground and bond containers when transferring the material to prevent static

discharge.[8][9]

Handling Procedure
Personal Protective Equipment: Don the appropriate PPE as outlined in the table above

before handling the chemical.

Dispensing: When transferring the liquid, do so carefully to avoid splashing. Keep the

container tightly closed when not in use.[9]

Avoid Contact: Avoid direct contact with skin and eyes, and do not inhale vapors.[1]

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,

drinking, or smoking.[1]

Spill Response
Immediate Action: In case of a spill, immediately evacuate the area and eliminate all ignition

sources.[8]

Containment: For small spills, absorb the material with an inert, non-combustible absorbent

such as sand, dry earth, or vermiculite.[7][8] Do not use combustible materials like sawdust.

Collection: Use non-sparking tools to collect the absorbed material and place it into a

suitable, labeled container for hazardous waste disposal.[8]

Ventilation: Ensure the area is well-ventilated to disperse any remaining vapors.
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First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9]

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

plenty of water for at least 15 minutes. If irritation persists, seek medical attention.[9]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of water or milk. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[9]

Storage
Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area

designated as a flammables area.[9]

Incompatibilities: Keep away from strong oxidizing agents.[1]

Temperature: Store at room temperature, away from heat and sources of ignition.[3][9]

Disposal Plan
Waste Characterization: 3-Bromofluorobenzene-13C6 is considered a hazardous waste

due to its flammability and irritant properties.

Containerization: Collect waste material, including contaminated absorbent and disposable

PPE, in a clearly labeled, sealed container suitable for hazardous chemical waste.

Disposal: Dispose of the waste through an approved hazardous waste disposal facility, in

accordance with all federal, state, and local regulations. Do not dispose of it down the drain

or in regular trash.[1]

Experimental Workflow Diagram
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Caption: Workflow for safe handling and disposal of 3-Bromofluorobenzene-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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